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Compound of Interest

Compound Name: cs87

Cat. No.: B15582794

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling novel compounds. This guide provides essential,
immediate safety and logistical information for the personal protective equipment (PPE),
operational handling, and disposal of C 87, a small-molecule inhibitor of Tumor Necrosis
Factor-alpha (TNF-a). Given that a specific Safety Data Sheet (SDS) for C 87 (CAS No.
332420-90-3) is not readily available, this compound must be handled as a potentially
hazardous substance of unknown toxicity.[1]

Core Safety Principles

Due to the uncharacterized hazard profile of C 87, a conservative approach to safety is
mandatory. All handling procedures should be based on the assumption that the compound is
hazardous. Institutional Environmental Health and Safety (EHS) guidelines should always be
consulted and followed.[1][2]

Personal Protective Equipment (PPE)

The minimum required PPE for handling C 87 in a laboratory setting is outlined below. This
equipment acts as a critical barrier to prevent exposure through inhalation, skin contact, or eye
contact.[3][4]

Table 1: Personal Protective Equipment (PPE) for Handling C 87
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PPE Category

Item

Standard/Specificat
ion

Purpose

Body Protection

Laboratory Coat

Flame-resistant
recommended when

handling flammables.

[4]115]

Protects skin and
clothing from splashes

and spills.[4]

Eye and Face

Protection

Safety Goggles

ANSI Z87.1 compliant.
[51[6]

Protects against

chemical splashes.[4]

[5]

Face Shield

To be worn over

safety goggles.

Required for tasks
with a high risk of
splashing or

explosion.[5][6]

Hand Protection

Disposable Nitrile

Chemically resistant.

Prevents skin
exposure to the
chemical.[3][6]

Gloves
Double-gloving may
be necessary.[3]
Required when
N95 or higher, as working with powders
Respiratory Protection  Respirator determined by a risk outside of a fume

assessment.[4]

hood or in poorly

ventilated areas.[4][6]

Operational Plan: Handling and Experimental

Protocol

Adherence to a strict operational plan is crucial to minimize the risk of exposure and

contamination.

Engineering Controls

o Ventilation: All work with solid C 87 or concentrated solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[1]
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» Designated Area: Establish a designated area within the laboratory for handling C 87. This
area should be clearly marked.

Experimental Protocol: Preparation of a Stock Solution

The following is a general protocol for the preparation of a stock solution of a small molecule
inhibitor like C 87.

o Preparation: Don all required PPE before entering the designated handling area.

» Weighing: Carefully weigh the desired amount of C 87 powder in a chemical fume hood. Use
anti-static weigh paper or a tared vial to minimize powder dispersal.

e Solubilization: Add the appropriate solvent (e.g., DMSO) to the vial containing the C 87
powder.[7]

e Mixing: Gently vortex or sonicate the solution until the compound is fully dissolved.

o Storage: Store the stock solution in a clearly labeled, tightly sealed container at the
recommended temperature (e.g., -20°C or -80°C) to prevent degradation.[1] Aliquoting into
smaller, single-use volumes is recommended to avoid repeated freeze-thaw cycles.[1]

C 87 Quantitative Data

The following table summarizes key quantitative data for C 87.

Table 2: Quantitative Data for C 87

Parameter Value Reference

CAS Number 332420-90-3 --INVALID-LINK--[7]
ICso0 8.73 uM --INVALID-LINK--[8]
Target TNF-a --INVALID-LINK--[8]

Disposal Plan
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Proper disposal of C 87 and contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance. All waste generated from handling C 87 must
be treated as hazardous chemical waste.[2]

Waste Segregation and Collection

e Solid Waste: All disposables contaminated with C 87 (e.g., gloves, pipette tips, weigh paper,
vials) must be collected in a designated, leak-proof hazardous waste container lined with a
chemically resistant bag.[9]

¢ Liquid Waste: Unused stock solutions and any liquid waste containing C 87 should be
collected in a separate, clearly labeled, and sealed hazardous liquid waste container.[9] Do
not mix with other waste streams unless compatibility is confirmed.[1]

o Sharps Waste: Needles and syringes contaminated with C 87 must be disposed of in a
designated sharps container.[9]

Container Labeling and Storage

All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name ("C 87, TNF-a inhibitor"), and any other information required by your institution.
[2] Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within
the laboratory.[1]

Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the
pickup and disposal of the hazardous waste.[9] Under no circumstances should C 87 or
contaminated materials be disposed of in the regular trash or down the drain.[1]

Visualizations
Signaling Pathway
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Caption: C 87 inhibits TNF-a, blocking downstream signaling pathways.

Experimental Workflow
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Caption: Workflow for handling C 87 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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